Cas no 843666-08-0 (decahydro-10a-methyl-Diimidazo[1,2-a:2',1'-c]pyrazine)

• Product name: decahydro-10a-methyl-Diimidazo[1,2-a:2',1'-c]pyrazine
• CAS No: 843666-08-0
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 989345
• PubChem ID: 11298334

decahydro-10a-methyl-Diimidazo[1,2-a:2',1'-c]pyrazine Chemical and Physical Properties

Names and Identifiers

• decahydro-10a-methyl-Diimidazo[1,2-a:2',1'-c]pyrazine
• 10A-METHYLDECAHYDRODIIMIDAZO[1,2-A:2',1'-C]PYRAZINE
• INDEX NAME NOT YET ASSIGNED
• 843666-08-0

• Inchi： InChI=1S/C9H18N4/c1-9-8-10-2-4-12(8)6-7-13(9)5-3-11-9/h8,10-11H,2-7H2,1H3
• InChI Key： BQVJIIFJTDCVSN-UHFFFAOYSA-N
• SMILES： CC12C3NCCN3CCN1CCN2

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 30.5Ų